Cas no 2229639-57-8 (2-(3-bromopropyl)-2,3-dihydro-1H-indene)

• Product Name: 2-(3-bromopropyl)-2,3-dihydro-1H-indene
• CAS No: 2229639-57-8
• MF: C₁₂H₁₅Br
• MW: 239.151502847672
• CID: 6285010
• PubChem ID: 165689088
• Update Time: 2025-10-28

2-(3-bromopropyl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopropyl)-2,3-dihydro-1H-indene
• 2229639-57-8
• EN300-1917669

• Inchi： 1S/C12H15Br/c13-7-3-4-10-8-11-5-1-2-6-12(11)9-10/h1-2,5-6,10H,3-4,7-9H2
• InChI Key： VGFLHPDVGZRSMN-UHFFFAOYSA-N
• SMILES： BrCCCC1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 238.03571g/mol
• Monoisotopic Mass: 238.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on 2-(3-bromopropyl)-2,3-dihydro-1H-indene

Professional Introduction to Compound with CAS No. 2229639-57-8 and Product Name: 2-(3-bromopropyl)-2,3-dihydro-1H-indene

The compound with the CAS number 2229639-57-8 and the product name 2-(3-bromopropyl)-2,3-dihydro-1H-indene represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic hydrocarbons, specifically featuring a dihydroindene core structure. The presence of a 3-bromopropyl substituent on the indene ring introduces unique reactivity and functionalization possibilities, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery, particularly those derived from indene derivatives. The structural motif of dihydroindene offers a versatile platform for medicinal chemists due to its ability to accommodate various substituents while maintaining biological activity. The bromine atom at the 3-position of the propyl chain enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many bioactive compounds.

One of the most compelling applications of 2-(3-bromopropyl)-2,3-dihydro-1H-indene is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in oncology and inflammatory diseases. By leveraging the reactivity of the bromopropyl group, researchers can introduce indene-based fragments into kinase inhibitors, potentially improving their potency and selectivity. For instance, studies have demonstrated that indene derivatives can modulate the activity of Janus kinases (JAKs), which are implicated in various autoimmune disorders. The structural flexibility of dihydroindene allows for fine-tuning of interactions with the kinase active site, leading to optimized pharmacological profiles.

The compound has also shown promise in the development of central nervous system (CNS) therapeutics. The indene core is known to penetrate the blood-brain barrier more readily compared to simpler aromatic systems, making it an attractive scaffold for neuroactive compounds. Recent research has highlighted its utility in designing ligands for G-protein coupled receptors (GPCRs) involved in mood regulation and cognition. The 3-bromopropyl group serves as a handle for further derivatization, enabling the creation of high-affinity binders that modulate receptor function without off-target effects.

Another area where 2-(3-bromopropyl)-2,3-dihydro-1H-indene has been extensively explored is in antiviral drug discovery. The structural features of dihydroindenes can mimic natural substrates or inhibitors within viral replication cycles. For example, modifications at the bromine-substituted propyl chain have been shown to enhance interactions with viral proteases or polymerases, leading to potent inhibition of viral replication. This approach has been particularly relevant in addressing emerging infectious diseases where rapid development of antiviral agents is critical.

The synthesis of 2-(3-bromopropyl)-2,3-dihydro-1H-indene itself involves multi-step organic transformations that highlight modern synthetic methodologies. Starting from commercially available precursors such as 1-indanone and 1-bromopropane, palladium-catalyzed cross-coupling reactions are employed to construct the dihydroindene ring system. Subsequent bromination at the desired position is achieved using selective electrophilic aromatic substitution techniques. These synthetic routes not only showcase advances in transition-metal catalysis but also demonstrate how functional group manipulations can be used to tailor molecular properties for specific applications.

The pharmacokinetic profile of derivatives derived from 2-(3-bromopropyl)-2,3-dihydro-1H-indene is another critical consideration in drug development. Researchers have investigated how variations at the propyl chain influence metabolic stability and bioavailability. For instance, introducing electron-withdrawing groups adjacent to the bromine atom can slow down oxidative degradation pathways while maintaining biological activity. Such insights are gained through computational modeling and experimental validation using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Future directions for research involving this compound include exploring its role in photopharmacology—where light activation can modulate drug efficacy—and developing prodrugs that release active species under specific physiological conditions. The versatility of dihydroindenes makes them ideal candidates for such innovative approaches, which could revolutionize how drugs are administered and targeted within living systems.

In conclusion, 2-(3-bromopropyl)-2,3-dihydro-1H-indene (CAS No. 2229639-57-8) represents a cornerstone compound in modern medicinal chemistry. Its unique structural features offer unparalleled opportunities for designing molecules with therapeutic potential across multiple disease areas. As research continues to uncover new applications for this scaffold, it is likely that derivatives will play an increasingly important role in next-generation pharmaceuticals.